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Compound of Interest

Compound Name: Remazol marine blue

Cat. No.: B13409286

A cornerstone of reactive dye technology, Remazol Marine Blue, also known as C.l. Reactive
Blue 203, emerged from the pioneering work on vinyl sulfone dyes at Hoechst AG in the mid-
20th century. Its discovery marked a significant advancement in the coloration of cellulosic
fibers, offering a combination of brilliant shade, excellent fastness, and a robust application
profile that has ensured its place in the textile industry for decades. This technical guide delves
into the history, chemical properties, and application of this iconic dye, providing researchers,
scientists, and drug development professionals with a comprehensive overview.

A Legacy of Innovation: The History of Remazol
Dyes

The story of Remazol Marine Blue is intrinsically linked to the development of reactive dyes, a
class of colorants that form a covalent bond with the fiber substrate, resulting in exceptional
wash fastness. The breakthrough came from the German chemical company Hoechst AG,
where chemists Dr. Johannes Heyna and Willy Schumacher pioneered the development of
vinyl sulfone (VS) reactive dyes. Their work, which began in the late 1940s, led to a patent in
1949 for dyes containing the vinyl sulfone reactive group.[1]

Following this innovation, Hoechst AG introduced the first Remazol dyes to the market in 1957.
[2] These dyes were characterized by the presence of a sulfatoethylsulfone group, which,
under alkaline conditions, transforms into the highly reactive vinyl sulfone group, ready to form
a stable ether linkage with the hydroxyl groups of cellulose. This novel mechanism of fixation
set a new standard for dye performance on cotton and other cellulosic fibers.
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Chemical and Physical Properties

Remazol Marine Blue (C.l. Reactive Blue 203) is an azo dye, characterized by the presence of
one or more azo (-N=N-) chromophores. Its chemical structure is complex, contributing to its
unique color and reactive properties.

Property Value Reference
C.l. Name Reactive Blue 203 [3]
Chemical Class Azo [3]
Reactive Group Vinyl Sulfone

Molecular Formula C28H29N5021S6-Naa [4]
Molecular Weight 1055.91 g/mol [4]
Appearance Powder [4]

The vinyl sulfone group is the key to the dye's reactivity. In its commercial form, the dye
typically contains the more stable 3-sulfatoethylsulfone group. During the dyeing process,
under alkaline conditions and heat, this group undergoes an elimination reaction to form the
highly electrophilic vinyl sulfone moiety.
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Figure 1: Activation of the vinyl sulfone reactive group and covalent bond formation with
cellulose.

Experimental Protocols
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Synthesis of Remazol Marine Blue (C.l. Reactive Blue
203)

While the precise industrial synthesis methods are proprietary, the general principles for

creating a bifunctional azo reactive dye like Remazol Marine Blue involve a multi-step

process:

Diazotization: An aromatic amine is treated with a source of nitrous acid (e.g., sodium nitrite
and a mineral acid) to form a diazonium salt.

Coupling: The diazonium salt is then reacted with a coupling component, which is an
electron-rich aromatic compound, to form the azo chromophore. For a bifunctional dye, this
process would be repeated to create a larger, more complex chromophore with two reactive
group precursors.

Introduction of the Reactive Group: The vinyl sulfone precursor, typically p-(3-
sulfatoethylsulfonyl)aniline, is incorporated into the dye molecule, often as one of the diazo
components.

Purification and Isolation: The synthesized dye is then purified to remove any unreacted
starting materials and byproducts, and finally isolated, often by salting out, followed by
drying.

Application of Remazol Marine Blue to Cotton Fabric
(Exhaust Dyeing)

This protocol provides a general laboratory-scale procedure for dyeing cotton fabric with

Remazol Marine Blue.

Materials:

Scoured and bleached 100% cotton fabric
Remazol Marine Blue (C.I. Reactive Blue 203)

Sodium chloride (NaCl) or Glauber's salt (Na2S0a4)
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Sodium carbonate (Na2CO3)

Wetting agent (non-ionic)

Distilled water

Laboratory dyeing machine (e.g., a glycerin bath beaker dyer)
Procedure:

e Preparation of the Dyebath:

[¢]

Set the liquor ratio (the ratio of the weight of the dyebath to the weight of the fabric)
typically between 10:1 and 20:1.

[¢]

Dissolve the required amount of Remazol Marine Blue dye in distilled water.

[¢]

Add a wetting agent (e.g., 0.5-1.0 g/L) to the dyebath.

[e]

Add the electrolyte, sodium chloride or Glauber's salt (e.g., 40-80 g/L, depending on the
depth of shade). The salt helps to promote the exhaustion of the dye onto the fabric.

e Dyeing:
o Introduce the pre-wetted cotton fabric into the dyebath at room temperature.

o Run the dyeing machine and gradually raise the temperature to the optimal dyeing
temperature for Remazol dyes, which is typically around 60°C.

o Continue dyeing at this temperature for 30-45 minutes to allow for the leveling and
exhaustion of the dye.

o Fixation:

o After the initial dyeing period, add the alkali, sodium carbonate (e.g., 15-20 g/L), to the
dyebath. The alkali raises the pH of the dyebath, which catalyzes the reaction between the
dye and the fiber.
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o Continue the dyeing process at 60°C for a further 45-60 minutes to ensure complete
fixation of the dye.

e Rinsing and Soaping:
o After dyeing, drain the dyebath.

o Rinse the dyed fabric thoroughly with cold water to remove any unfixed dye and residual
chemicals.

o Perform a soaping treatment by washing the fabric with a non-ionic detergent (e.g., 1-2
g/L) at or near the boil (90-95°C) for 10-15 minutes. This step is crucial for removing any
hydrolyzed dye and achieving the final, true shade and optimal fastness properties.

o Rinse the fabric again with hot and then cold water.
e Drying:

o Squeeze the excess water from the fabric and air-dry or tumble-dry at a moderate
temperature.
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Figure 2: Experimental workflow for the exhaust dyeing of cotton with Remazol Marine Blue.
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Performance and Fastness Properties

Remazol Marine Blue is known for its good all-around fastness properties, which are a direct
result of the stable covalent bond formed with the cellulosic fiber.

Fastness Property Rating (ISO Scale) Description

Moderate to good resistance to
Lightfastness 3-4 fading upon exposure to light.

[3]

Excellent resistance to staining
Washfastness (Staining) 4-5 adjacent fabrics during

washing.[3]

Excellent resistance to color

Washfastness (Fading) 5 ) )
loss during washing.[3]

Very good to excellent
Perspiration Fastness (Alkali) 4-5 resistance to color change due

to alkaline perspiration.[3]

Good resistance to color
Perspiration Fastness (Acid) 4 change due to acidic

perspiration.

Fixation Efficiency: The fixation efficiency of reactive dyes is a critical parameter, representing
the percentage of dye that chemically bonds to the fiber versus the amount that is hydrolyzed
by reaction with water. For Remazol dyes, fixation values are generally high, often exceeding
80% under optimal conditions.[5] For Remazol Blue R, a fixation percentage of 74% without a
fixing agent and 87% with a fixing agent has been reported.[6]

Conclusion

From its origins in the innovative laboratories of Hoechst AG to its widespread use in the
modern textile industry, Remazol Marine Blue stands as a testament to the power of reactive
dye chemistry. Its discovery, rooted in the pioneering work of Heyna and Schumacher, provided
a robust and reliable method for achieving vibrant and durable blue shades on cellulosic fibers.
The principles of its application and the resulting high-performance characteristics continue to
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make it a relevant and valuable tool for textile chemists and color scientists today. Further
research into optimizing its application for even greater sustainability and performance will
undoubtedly continue, securing the legacy of this iconic reactive dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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